Cas no 89641-16-7 ((3,5-diaminophenyl)boronic acid)

• Product Name: (3,5-diaminophenyl)boronic acid
• CAS No: 89641-16-7
• MF: C₆H₉BN₂O₂
• MW: 151.958861112595
• MDL: MFCD11519193
• CID: 2811765
• PubChem ID: 55275467
• Update Time: 2025-10-29

(3,5-diaminophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-diaminophenyl)boronic acid
• 3,5-Diaminophenyl boronic acid
• 3,5-Diamino-phenylboronsaeure
• 5-dihydroxyboranyl-m-phenylenediamine
• 5-Dihydroxyboryl-m-phenylendiamin
• AKOS006325574
• AB64218
• SCHEMBL190209
• MFCD11519193
• CS-0178226
• DTXSID10717253
• 89641-16-7
• BS-23891
• 3,5-Diaminophenylboronicacid
• E85118
• 3,5-Diaminophenylboronic acid

• MDL： MFCD11519193
• Inchi： 1S/C6H9BN2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,10-11H,8-9H2
• InChI Key： VUQKYHBFROJAFA-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=C(C=1)N)N)O

Computed Properties

• Exact Mass: 152.07600
• Monoisotopic Mass: 152.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 92.50000
• LogP: -0.30680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (3,5-diaminophenyl)boronic acid

Introduction to (3,5-diaminophenyl)boronic Acid (CAS No. 89641-16-7)

(3,5-diaminophenyl)boronic acid is a specialized organic compound with the chemical formula C₆H₈BNO₃. This compound, identified by its CAS number 89641-16-7, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. As a key intermediate in organic synthesis, it plays a pivotal role in the development of various biochemical and pharmaceutical agents.

The structure of (3,5-diaminophenyl)boronic acid consists of a phenyl ring substituted with two amino groups at the 3rd and 5th positions, further functionalized with a boronic acid group. This unique configuration makes it highly reactive and suitable for a wide range of chemical transformations. The presence of both amino and boronic acid functionalities allows for diverse interactions with other molecules, making it a valuable building block in synthetic chemistry.

In recent years, (3,5-diaminophenyl)boronic acid has been extensively studied for its potential applications in drug discovery and development. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in various therapeutic contexts. For instance, boronic acid derivatives have shown promise in the treatment of bacterial infections and as inhibitors of enzymes involved in cancer progression.

One of the most notable applications of (3,5-diaminophenyl)boronic acid is in the field of green chemistry. The compound's ability to participate in Suzuki-Miyaura cross-coupling reactions makes it an excellent candidate for sustainable synthetic methodologies. These reactions are widely used in the pharmaceutical industry to construct complex molecular architectures efficiently and with minimal waste.

Recent research has also highlighted the role of (3,5-diaminophenyl)boronic acid in materials science. Its unique chemical properties make it suitable for the development of advanced materials such as polymers and coatings. These materials exhibit enhanced durability and functionality, making them attractive for various industrial applications.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of (3,5-diaminophenyl)boronic acid. Studies have demonstrated that boronic acid-containing compounds can interact with biological targets in novel ways, leading to the development of new drugs with improved efficacy and reduced side effects. For example, research is ongoing into its potential use as an anti-inflammatory agent and as a component in targeted cancer therapies.

The synthesis of (3,5-diaminophenyl)boronic acid is another area of active investigation. Researchers are continuously refining synthetic routes to improve yield and purity while minimizing environmental impact. Advances in catalytic methods have enabled more efficient production processes, aligning with global efforts to promote sustainable chemistry.

The future prospects for (3,5-diaminophenyl)boronic acid are promising, with ongoing studies uncovering new applications and refining existing ones. As our understanding of its chemical properties deepens, so too does its potential to contribute to advancements across multiple industries. Whether in drug development or materials science, this compound continues to be a cornerstone of innovation.